Cas no 2172581-21-2 (1-3-(hydroxymethyl)oxan-3-ylcyclopentan-1-ol)

• Product Name: 1-3-(hydroxymethyl)oxan-3-ylcyclopentan-1-ol
• CAS No: 2172581-21-2
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6080067
• PubChem ID: 165602974
• Update Time: 2025-07-21

1-3-(hydroxymethyl)oxan-3-ylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(hydroxymethyl)oxan-3-ylcyclopentan-1-ol
• 2172581-21-2
• EN300-1646747
• 1-[3-(hydroxymethyl)oxan-3-yl]cyclopentan-1-ol

• Inchi： 1S/C11H20O3/c12-8-10(4-3-7-14-9-10)11(13)5-1-2-6-11/h12-13H,1-9H2
• InChI Key： FAIFMXHAKANRRV-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)C1(CO)COCCC1

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.7Ų

Additional information on 1-3-(hydroxymethyl)oxan-3-ylcyclopentan-1-ol

Introduction to 1-3-(hydroxymethyl)oxan-3-ylcyclopentan-1-ol (CAS No. 2172581-21-2)

1-3-(hydroxymethyl)oxan-3-ylcyclopentan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2172581-21-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopentane ring linked to an oxane (tetrahydropyran) moiety with a hydroxymethyl group at the 3-position, exhibits structural features that make it a promising candidate for further investigation in drug discovery and material science applications.

The structural framework of 1-3-(hydroxymethyl)oxan-3-ylcyclopentan-1-ol combines the rigidity of the cyclopentane ring with the flexibility of the oxane ring, creating a unique three-dimensional conformation that may influence its interactions with biological targets. The presence of the hydroxymethyl (-CH₂OH) group introduces both hydrogen bonding potential and metabolic susceptibility, which are critical factors in evaluating its pharmacological properties.

In recent years, there has been growing interest in heterocyclic compounds that incorporate both oxygen and carbon-based rings, as these structures often mimic natural products and bioactive molecules. The oxan-3-ylcyclopentan-1-ol scaffold, as seen in this compound, has been explored in various contexts due to its potential to serve as a pharmacophore in medicinal chemistry. For instance, derivatives of this type have been investigated for their roles in enzyme inhibition and as intermediates in synthesizing more complex therapeutic agents.

One of the most compelling aspects of 1-3-(hydroxymethyl)oxan-3-ylcyclopentan-1-ol is its versatility in chemical modification. The hydroxymethyl group can be further functionalized through oxidation to form aldehydes or carboxylic acids, or through reduction to form alcohols, allowing for the creation of a diverse library of analogs. This adaptability makes it an attractive starting point for synthetic chemists aiming to develop novel compounds with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanistic interactions of such molecules with greater accuracy. Studies using molecular docking simulations have suggested that 1-3-(hydroxymethyl)oxan-3-ylcyclopentan-1-ol may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. These predictions are supported by experimental data from preliminary screenings, which have shown promising results in inhibiting certain enzymatic activities.

The synthesis of 1-3-(hydroxymethyl)oxan-3-ylcyclopentan-1-ol presents an interesting challenge due to the need to establish multiple stereocenters while maintaining high yields and purity. Traditional synthetic routes often involve multi-step sequences with careful control over reaction conditions to avoid unwanted side products. However, recent innovations in catalytic methods have provided more efficient pathways, reducing the number of synthetic steps required and improving overall efficiency.

In the context of drug discovery, the potential applications of 1-3-(hydroxymethyl)oxan-3-ylylcyclopentan-l -ol extend beyond mere biochemical activity. Its structural features make it a suitable candidate for developing prodrugs or drug carriers, where its solubility and stability can be leveraged to enhance delivery systems. Additionally, its ability to undergo metabolic transformations could make it useful in designing drugs that exhibit controlled release or targeted action within specific biological compartments.

The compound's relevance is further underscored by its presence in ongoing research projects aimed at identifying novel therapeutic agents. For example, researchers are exploring its derivatives as potential treatments for neurological disorders, where modulating enzyme activity or receptor binding could lead to significant clinical benefits. The combination of computational modeling and experimental validation is crucial in these efforts, ensuring that hypotheses about biological activity are rigorously tested.

The chemical properties of 1-(3-hydroxymethyl)-oxan-l -ylcyclopentan-l -ol, such as its solubility profile and thermal stability, also play a role in determining its suitability for various applications. Solubility studies have shown that this compound exhibits moderate water solubility but higher solubility in organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile. This characteristic is particularly important when formulating solutions for biological assays or when preparing it for use in solid-state applications.

As research continues to uncover new applications for this class of compounds, 1-(3-hydroxymethyl)-oxan-l -ylcyclopentan-l -ol is poised to become a valuable tool in both academic and industrial settings. Its unique structural features offer opportunities for innovation across multiple disciplines, from medicinal chemistry to materials science. By leveraging advances in synthetic methodologies and computational biology, scientists can harness the full potential of this molecule and its derivatives.